N-(4-methoxyphenyl)-2-(2-quinolinylthio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C18H16N2O2S/c1-22-15-9-7-14(8-10-15)19-17(21)12-23-18-11-6-13-4-2-3-5-16(13)20-18/h2-11H,12H2,1H3,(H,19,21)
• InChI Key: YLSQLZJGHSIPTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-methoxyphenyl)-2-(2-quinolinylthio)acetamide derivatives involves multi-component reactions, demonstrating the compound's complexity and the intricate methods required for its production. An example includes the synthesis of related quinoline derivatives through reactions involving isocyanides, quinoline-4-carbaldehyde, and arenecarboxylic acids, highlighting the versatility of methods used to obtain such compounds (Taran, Ramazani, Joo, Ślepokura, & Lis, 2014).

Molecular Structure Analysis

The molecular structure of N-(4-methoxyphenyl)-2-(2-quinolinylthio)acetamide and its derivatives often displays a nearly planar conformation. This is exemplified by related compounds where bond lengths and angles fall within normal ranges, indicating a planar conformation which contributes to the compound's reactivity and potential interactions (Wen, Wen, Li, Xu, & Zhang, 2006).

Chemical Reactions and Properties

The chemical reactivity of N-(4-methoxyphenyl)-2-(2-quinolinylthio)acetamide derivatives includes interactions with acids and other compounds. For example, related compounds exhibit fluorescence quenching upon interaction with acids, indicating potential applications in sensing and molecular recognition (Karmakar & Baruah, 2008).

Physical Properties Analysis

The physical properties of such compounds, including solubility and crystalline structure, are crucial for their potential applications. For instance, the synthesis approach can affect the crystalline structure, influencing the compound's physical properties and its applicability in various fields (Lichitsky, Komogortsev, & Melekhina, 2022).

Scientific Research Applications

Structural Insights and Molecular Interactions

• Spatial Orientation in Anion Coordination

  The study of amide derivatives, including N-(4-methoxyphenyl)-2-(2-quinolinylthio)acetamide, reveals unique spatial orientations influencing anion coordination. These orientations are critical in understanding the molecular assembly and interactions within crystals, showcasing the compound's potential in designing molecular structures with specific properties (Kalita & Baruah, 2010).

• Co-crystal Formation

  Research into quinoline derivatives with amide bonds, including our compound of interest, has led to the formation of co-crystals with aromatic diols. These co-crystals demonstrate varied structural arrangements and interactions, contributing to our understanding of molecular crystalline structures (Karmakar, Kalita, & Baruah, 2009).

Fluorescence and Chemical Properties

• Fluorescence Emission in Host-Guest Complexes: The investigation into isoquinoline derivatives, closely related to N-(4-methoxyphenyl)-2-(2-quinolinylthio)acetamide, has highlighted their potential in forming host-guest complexes that exhibit significant fluorescence emission. This property is pivotal for applications in sensing, imaging, and fluorescence-based detection techniques (Karmakar, Sarma, & Baruah, 2007).